Cas no 55667-48-6 (N,N,N'-Trimethyl-N'-phenyl-1,3-propanediamine)

• Product Name: N,N,N'-Trimethyl-N'-phenyl-1,3-propanediamine
• CAS No: 55667-48-6
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1594975
• PubChem ID: 559076
• Update Time: 2025-04-21

N,N,N'-Trimethyl-N'-phenyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N,N,N'-Trimethyl-N'-phenyl-1,3-propanediamine
• 1,3-Propanediamine, N,N,N'-trimethyl-N'-phenyl-
• SCHEMBL21448012
• 55667-48-6
• BZVVCAJOMPKFFI-UHFFFAOYSA-N

• Inchi： 1S/C12H20N2/c1-13(2)10-7-11-14(3)12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： BZVVCAJOMPKFFI-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)CCCN(C)C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų